Cas no 2228292-03-1 (tert-butyl N-1-(1-amino-4-hydroxycyclohexyl)cyclopentylcarbamate)

• Product Name: tert-butyl N-1-(1-amino-4-hydroxycyclohexyl)cyclopentylcarbamate
• CAS No: 2228292-03-1
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 6100178
• PubChem ID: 165752452
• Update Time: 2025-10-31

tert-butyl N-1-(1-amino-4-hydroxycyclohexyl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1-amino-4-hydroxycyclohexyl)cyclopentylcarbamate
• EN300-1873727
• 2228292-03-1
• tert-butyl N-[1-(1-amino-4-hydroxycyclohexyl)cyclopentyl]carbamate

• Inchi： 1S/C16H30N2O3/c1-14(2,3)21-13(20)18-16(8-4-5-9-16)15(17)10-6-12(19)7-11-15/h12,19H,4-11,17H2,1-3H3,(H,18,20)
• InChI Key： PJXBTHJNPZJTMY-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)(C1(CCCC1)NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 298.22564282g/mol
• Monoisotopic Mass: 298.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-1-(1-amino-4-hydroxycyclohexyl)cyclopentylcarbamate

Introduction to Tert-butyl N-1-(1-amino-4-hydroxycyclohexyl)cyclopentylcarbamate (CAS No. 2228292-03-1)

Tert-butyl N-1-(1-amino-4-hydroxycyclohexyl)cyclopentylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2228292-03-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their structural stability and biological activity. The unique structural features of this molecule, particularly the presence of a cyclopentyl ring and a tert-butyl group, contribute to its distinctive chemical properties and potential therapeutic benefits.

The molecular structure of Tert-butyl N-1-(1-amino-4-hydroxycyclohexyl)cyclopentylcarbamate consists of a carbamate functional group attached to a cyclopentyl ring, which is further substituted with a 1-amino-4-hydroxycyclohexyl moiety. This complex arrangement of functional groups imparts unique reactivity and binding capabilities, making it a promising candidate for various biochemical applications. The tert-butyl group, in particular, enhances the lipophilicity of the molecule, facilitating its interaction with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their potential use in treating a wide range of diseases. Carbamates have been extensively studied for their inhibitory effects on various enzymes and their ability to modulate biological pathways. For instance, derivatives of carbamates have shown promise in the treatment of neurological disorders, inflammation, and metabolic diseases. The specific configuration of Tert-butyl N-1-(1-amino-4-hydroxycyclohexyl)cyclopentylcarbamate suggests that it may exhibit similar properties, making it an attractive subject for further research.

One of the most compelling aspects of this compound is its potential role in drug discovery and development. The cyclopentyl ring provides a rigid scaffold that can be easily modified to enhance binding affinity to biological targets. Additionally, the presence of both amino and hydroxyl groups allows for further functionalization, enabling researchers to tailor the molecule for specific therapeutic applications. These features make Tert-butyl N-1-(1-amino-4-hydroxycyclohexyl)cyclopentylcarbamate a valuable tool in the quest for novel pharmacological agents.

Recent studies have highlighted the importance of structural diversity in drug design, emphasizing that subtle changes in molecular structure can significantly impact biological activity. The unique combination of functional groups in Tert-butyl N-1-(1-amino-4-hydroxycyclohexyl)cyclopentylcarbamate positions it as a promising candidate for further exploration in this context. Researchers are particularly interested in its potential as an inhibitor of enzymes involved in disease pathways, such as kinases and proteases. By modulating these enzymes, the compound could potentially alleviate symptoms associated with various disorders.

The synthesis of Tert-butyl N-1-(1-amino-4-hydroxycyclohexyl)cyclopentylcarbamate presents both challenges and opportunities for chemists. The complex nature of its structure requires precise synthetic methodologies to ensure high yield and purity. However, advancements in synthetic chemistry have made it increasingly feasible to produce such intricate molecules with greater ease. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic modifications have been instrumental in achieving these goals.

In addition to its potential therapeutic applications, Tert-butyl N-1-(1-amino-4-hydroxycyclohexyl)cyclopentylcarbamate may also find utility in other areas of research. For example, its unique structural features make it an excellent candidate for studying enzyme-substrate interactions at a molecular level. By understanding how this compound interacts with biological targets, researchers can gain insights into the mechanisms underlying various diseases and develop more effective treatments.

The future prospects for Tert-butyl N-1-(1-amino-4-hydroxycyclohexyl)cyclopentylcarbamate are promising, with ongoing research aimed at exploring its full potential. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlocking the therapeutic benefits of this compound. As our understanding of biological systems continues to evolve, so too will our ability to harness the power of molecules like Tert-butyl N-1-(1-amino-4-hydroxycyclohexyl)cyclopentyle/carbamate for improving human health.

In conclusion, Tert-butYL N - 1 - ( 1 - amino - 4 - hydroxy cycLoHexyL) cycLoPenTyLcArbAMATE (CAS No . 2228292 - 03 - 1 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , combined with its potential therapeutic applications , make it a compelling subject for further research . As scientific understanding progresses , this compound is poised to play a crucial role in the development of novel treatments for various diseases .